2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide

• IUPAC Name: 2-[1-(2,4-dimethylphenyl)tetrazol-5-yl]sulfanyl-N-(4-fluorophenyl)propanamide
• InChI: InChI=1S/C18H18FN5OS/c1-11-4-9-16(12(2)10-11)24-18(21-22-23-24)26-13(3)17(25)20-15-7-5-14(19)6-8-15/h4-10,13H,1-3H3,(H,20,25)
• InChI Key: PCRQJMJDKCOYPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=NN=N2)SC(C)C(=O)NC3=CC=C(C=C3)F)C
• Molecular Formula: C18H18FN5OS
• Molecular Weight: 371.4 g/mol

Description

2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide, also known as DTT-001, is a novel small molecule compound that has shown promising results in scientific research. It belongs to the class of tetrazole-containing compounds and has been found to have potential therapeutic applications in various diseases.

Mechanism of Action

2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide exerts its therapeutic effects through multiple mechanisms. It has been found to inhibit the activity of various enzymes and signaling pathways involved in cancer cell growth and inflammation. 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. It also inhibits the activity of matrix metalloproteinases (MMPs), enzymes involved in the degradation of extracellular matrix proteins. 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has also been found to activate the p53 pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has also been found to inhibit the activity of MMPs, leading to the inhibition of cancer cell invasion and metastasis. It has been shown to induce apoptosis in cancer cells through the activation of the p53 pathway. 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has also been found to have anti-microbial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and purified. It has been found to be stable under various conditions and has a long shelf life. 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has been extensively studied in preclinical studies and has shown promising results. However, there are also some limitations to using 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide in lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its molecular targets. 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has also not been tested in clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the research on 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide. Further studies are needed to elucidate its molecular targets and mechanism of action. 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide should be tested in clinical trials to determine its safety and efficacy in humans. It can be explored for its potential use in the treatment of various diseases, such as cancer, inflammation, and infectious diseases. 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide can also be modified to improve its potency and selectivity towards specific molecular targets. The development of 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide analogs can lead to the discovery of more potent and selective compounds for the treatment of various diseases.

Scientific Research Applications

2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. It has also been found to have potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. 2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-fluorophenyl)propanamide has shown promising results in preclinical studies and is being explored for its potential use in the treatment of various diseases.